Cas no 1250592-55-2 (5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid)
5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1277897
- 1250592-55-2
- AKOS011331398
- SCHEMBL23130730
- 5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylicacid
- 5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid
- 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid
-
- Inchi: 1S/C7H11N3O2/c1-3-4-10-5(2)6(7(11)12)8-9-10/h3-4H2,1-2H3,(H,11,12)
- InChI Key: ZXMUNAJLBKQMPU-UHFFFAOYSA-N
- SMILES: OC(C1=C(C)N(CCC)N=N1)=O
Computed Properties
- Exact Mass: 169.085126602g/mol
- Monoisotopic Mass: 169.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 68Ų
5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277897-0.05g |
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid |
1250592-55-2 | 0.05g |
$827.0 | 2023-06-08 | ||
| Enamine | EN300-1277897-0.1g |
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid |
1250592-55-2 | 0.1g |
$867.0 | 2023-06-08 | ||
| Enamine | EN300-1277897-0.25g |
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid |
1250592-55-2 | 0.25g |
$906.0 | 2023-06-08 | ||
| Enamine | EN300-1277897-0.5g |
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid |
1250592-55-2 | 0.5g |
$946.0 | 2023-06-08 | ||
| Enamine | EN300-1277897-1.0g |
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid |
1250592-55-2 | 1g |
$986.0 | 2023-06-08 | ||
| Enamine | EN300-1277897-2.5g |
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid |
1250592-55-2 | 2.5g |
$1931.0 | 2023-06-08 | ||
| Enamine | EN300-1277897-5.0g |
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid |
1250592-55-2 | 5g |
$2858.0 | 2023-06-08 | ||
| Enamine | EN300-1277897-10.0g |
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid |
1250592-55-2 | 10g |
$4236.0 | 2023-06-08 | ||
| Enamine | EN300-1277897-50mg |
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid |
1250592-55-2 | 50mg |
$468.0 | 2023-10-01 | ||
| Enamine | EN300-1277897-100mg |
5-methyl-1-propyl-1H-1,2,3-triazole-4-carboxylic acid |
1250592-55-2 | 100mg |
$490.0 | 2023-10-01 |
5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid
Recent Advances in the Study of 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid (CAS: 1250592-55-2)
The compound 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid (CAS: 1250592-55-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its triazole core and carboxylic acid functionality, has been investigated for its role as a versatile scaffold in the synthesis of bioactive molecules. Recent studies have explored its utility in targeting various biological pathways, making it a promising candidate for therapeutic interventions.
One of the key areas of research involving 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid is its application in the design of enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. The study highlighted the compound's ability to modulate protein-protein interactions, suggesting its potential as a lead compound for the development of novel anti-inflammatory and anticancer agents.
In addition to its role in kinase inhibition, recent research has also explored the compound's utility in antimicrobial drug development. A study conducted by researchers at the University of Cambridge in 2024 revealed that 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a new avenue for addressing the global challenge of antibiotic resistance.
Another notable advancement is the incorporation of 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid into metal-organic frameworks (MOFs) for targeted drug delivery. A 2024 paper in Advanced Materials described the synthesis of MOFs functionalized with this compound, which demonstrated enhanced stability and controlled release properties for anticancer drugs. This innovation holds promise for improving the efficacy and reducing the side effects of chemotherapy.
Despite these promising findings, challenges remain in the optimization of 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated biological activity make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sciences.
In conclusion, 5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid (CAS: 1250592-55-2) represents a valuable scaffold in medicinal chemistry, with recent studies highlighting its potential in enzyme inhibition, antimicrobial therapy, and drug delivery systems. Continued exploration of its derivatives and mechanisms of action is expected to yield significant contributions to the development of next-generation therapeutics.
1250592-55-2 (5-Methyl-1-propyl-1h-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)